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Compound of Interest

Compound Name: Tellurium-122

Cat. No.: B082960

For Researchers, Scientists, and Drug Development Professionals

These application notes detail the use of Tellurium-122 as a starting material for the
production of radioiodine isotopes, primarily lodine-123, for use in gamma imaging applications
such as Single-Photon Emission Computed Tomography (SPECT). While Tellurium-122 itself
is a stable isotope and not directly used for imaging, its role as a target material in cyclotron
production is critical for nuclear medicine.

Section 1: Overview of Tellurium-122 Applications

Tellurium-122 (122Te) serves as a crucial precursor in the production of radioisotopes for
medical imaging. Its primary application in the context of gamma imaging is as a target material
for cyclotron-based production of lodine-123 (*23l), a widely used radionuclide for SPECT
imaging.[1] The nuclear reaction 122Te(d,n)!?3| is a notable production route.[2][3] Although less
common, the production of the short-lived positron emitter lodine-122 (2221, half-life of 3.6
minutes) from 122Te is also possible.[4][5] Due to its very short half-life, the clinical utility of 122| is
limited.

The resulting 1231 is then incorporated into various radiopharmaceuticals for diagnostic imaging
of a range of physiological and pathological conditions, with thyroid imaging being the most
prominent application.[6][7]
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Section 2: Production of lodine-123 from Tellurium-
122

The production of high-purity 123] for medical use is a multi-step process that involves target
preparation, cyclotron irradiation, and subsequent separation and purification of the
radioiodine.

Experimental Workflow: *23| Production
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Target Preparation

Enriched 122TeO2 Powder

Pressing & Sintering

Pressed TeO2 Target on Backing Plate

Cyclotron |Irradiation

Deuteron Beam Irradiation
122T6(d,n)123|

Transfer of irradiated target

Separation & Purification

Dry Distillation
(Thermochromatography)

23] vapor

Trapping of 33|

'

Final Purification

Final Rroduct

[*23l]Sodium lodide Solution
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Radionuclidic Purity
(Gamma Spectroscopy)

Radiochemical Purity
(Chromatography)
Chemical Purity
(e.g., Te content)
Sterility Testing
Gyrogen (Endotoxin) TesD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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